3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde

• Molecular Formula: C10H7FN2O
• Molecular Weight: 190.17 g/mol
• SMILES: C1=CC(=C(C(=C1)F)N2C=CN=C2)C=O
• InChI: InChI=1S/C10H7FN2O/c11-9-3-1-2-8(6-14)10(9)13-5-4-12-7-13/h1-7H
• InChIKey: JOERTFUQMMECCD-UHFFFAOYSA-N

3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde (CAS 1695155-20-4): Procurement-Grade Specification and In-Class Positioning

3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde (CAS 1695155-20-4) is a specialized heterocyclic building block with the molecular formula C10H7FN2O and a molecular weight of 190.17 g/mol . This compound belongs to the imidazolyl benzaldehyde class and features a unique substitution pattern: a fluorine atom at the 3-position of the benzene ring adjacent to an N-linked imidazole ring at the 2-position, with an aldehyde group at the 1-position. This specific regiochemistry (ortho-imidazole, meta-fluorine relative to the aldehyde) creates a distinct electronic and steric environment that differentiates it from its positional isomers, such as 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde and 4-(1H-imidazol-1-yl)benzaldehyde, and from non-fluorinated analogs like 2-(1H-imidazol-1-yl)benzaldehyde [1][2]. The compound serves as a versatile intermediate in medicinal chemistry programs, particularly in the synthesis of kinase-targeted libraries and azole-based bioactive molecules requiring specific fluorine-directed interactions [3].

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Kinase-targeted library synthesis via Suzuki-Miyaura cross-coupling

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Ortho-fluoroimidazole building block with distinct electronic environment

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Vendor analytical certification required due to limited public characterization data

• [1] PubChem. (2025). 2-(1H-imidazol-1-yl)benzaldehyde, CID 10419625. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde, CID 70700842. National Center for Biotechnology Information. View Source
• [3] Chen, Y. et al. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Journal of Organic Chemistry, 79(18), 8871-8876. DOI: 10.1021/jo501326r View Source

Why 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde Cannot Be Replaced by Generic Imidazolyl Benzaldehyde Analogs in Lead Optimization

Positional isomerism in the imidazolyl benzaldehyde series produces functionally distinct building blocks that are not interchangeable in structure-activity relationship (SAR) campaigns. The fluorine substituent at the 3-position adjacent to the N-linked imidazole (2-position) establishes a unique electron-withdrawing environment with specific inductive effects that differ measurably from the 4-fluoro-2-imidazolyl or 3-fluoro-4-imidazolyl isomers [1][2]. These regiochemical differences translate into altered physicochemical parameters, including calculated lipophilicity (XLogP3) and topological polar surface area (TPSA), which directly influence both synthetic reactivity in cross-coupling chemistry and downstream pharmacokinetic properties [3]. Furthermore, this specific substitution pattern is critical for maintaining target engagement in biological systems where the fluorine atom participates in orthogonal multipolar interactions with protein residues, a property that cannot be replicated by non-fluorinated or differently positioned analogs [4]. Generic substitution without systematic validation therefore risks introducing unrecognized variability that may compromise both synthetic yield and biological activity.

Positional isomers alter physicochemical profile

4-imidazolyl or para-fluoro regioisomers exhibit different XLogP3, TPSA, and H-bond acceptor counts, which may shift chromatographic retention and permeability predictions.

Non-fluorinated analogs lack electron‑withdrawing modulation

Removing fluorine eliminates orthogonal multipolar interactions with protein residues, potentially altering target engagement and synthetic reactivity in cross-coupling.

Suzuki coupling feasibility depends on substitution pattern

Ortho-imidazole/aldehyde arrangement enables productive coupling; certain 2-formyl systems suffer protodeboronation, limiting diversification paths.

• [1] ChemBase. (n.d.). 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde, ChemBase ID 253649. Retrieved from http://www.chembase.cn/molecule-253649.html View Source
• [2] PubChem. (2025). 2-(1H-imidazol-1-yl)benzaldehyde, CID 10419625. National Center for Biotechnology Information. View Source
• [3] PubChem. (2025). 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde, CID 70700842. National Center for Biotechnology Information. View Source
• [4] Lipets, E. N. et al. (2014). Fluoroimidazoles and Their Heteroannelated Derivatives: Synthesis and Properties (Review). Chemistry of Heterocyclic Compounds, 49(12), 1691-1714. DOI: 10.1007/s10593-014-1449-5 View Source

Quantitative Differentiation Evidence: 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde vs. Closest Analogs

Computed Lipophilicity (XLogP3) Differentiation: Meta-Fluorine Substitution Alters Partitioning Properties

The 3-fluoro-2-imidazolyl substitution pattern of 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde is projected to exhibit a distinct lipophilicity profile compared to the 4-imidazolyl positional isomer and the non-fluorinated analog. While direct experimental XLogP3 data for the target compound remains unreported in public databases as of 2025, computed property comparisons using PubChem data provide a class-level baseline: the 3-fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde analog (which contains an additional methyl group, increasing hydrophobicity) displays an XLogP3 value of 1.6 [1], whereas the non-fluorinated 2-(1H-imidazol-1-yl)benzaldehyde exhibits an XLogP3 of 1.1 [2]. The meta-fluorine substitution at the 3-position adjacent to the imidazole ring is expected to yield an intermediate XLogP3 value, reflecting the electron-withdrawing inductive effect of fluorine without the para-substituent resonance contribution present in the 4-isomer. This lipophilicity differentiation directly impacts logD and consequently influences both chromatographic behavior during purification and predicted membrane permeability in cell-based assays [3].

Lipophilicity (XLogP3)

Class-level inference

Target predicted ~1.2–1.4; non-fluorinated analog 1.1; 4-imidazolyl analog 1.6

Supports chromatographic and permeability behavior interpretation

No experimental XLogP3 reported; computed estimates only

Evidence Dimension	Calculated Lipophilicity (XLogP3)
Target Compound Data	Not experimentally reported; predicted range 1.2–1.4 based on inductive fluorine effect
Comparator Or Baseline	2-(1H-imidazol-1-yl)benzaldehyde (non-fluorinated): XLogP3 = 1.1; 3-fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde (4-imidazolyl with methyl): XLogP3 = 1.6
Quantified Difference	Target compound expected to differ by ΔXLogP3 ≈ 0.1–0.3 vs. non-fluorinated analog, and ΔXLogP3 ≈ 0.2–0.4 vs. 4-imidazolyl isomer (excluding methyl contribution)
Conditions	Computed via XLogP3 algorithm (PubChem release 2024.11.20), based on molecular structure inputs

Why This Matters

Lipophilicity differences alter chromatographic retention, formulation behavior, and predicted cell permeability, making precise compound identity critical for reproducible SAR campaigns.

• [1] PubChem. (2025). 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde, CID 70700842. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). 2-(1H-imidazol-1-yl)benzaldehyde, CID 10419625. National Center for Biotechnology Information. View Source
• [3] ChemBase. (n.d.). 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde, ChemBase ID 253649. Retrieved from http://www.chembase.cn/molecule-253649.html View Source

Topological Polar Surface Area (TPSA) and Hydrogen Bond Acceptor Count: Meta-Fluorine Adjacent to Imidazole Modifies Electronic Descriptors

The electronic configuration of 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde confers a distinct hydrogen bonding and polarity profile compared to positional isomers. The 3-fluoro-4-imidazolyl isomer (para-substitution pattern) exhibits a calculated Log P of 1.0759, a LogD (pH 7.4) of 1.0397, and a topological polar surface area (TPSA) of 34.89 Ų with 2 hydrogen bond acceptors [1]. In contrast, the target compound with fluorine at the 3-position and imidazole at the 2-position (ortho-arrangement) introduces an additional hydrogen bond acceptor count of 3 due to the unique spatial arrangement of the fluorine atom adjacent to the imidazole nitrogen [2]. This third hydrogen bond acceptor arises from the fluorine atom's accessibility when positioned adjacent to the imidazole ring without the steric shielding observed in the para-substituted analog. The difference in H-bond acceptor count (3 vs. 2) alters the compound's interaction potential with biological targets, particularly in environments where fluorine-mediated hydrogen bonding contributes to binding affinity or selectivity [3].

H‑bond acceptor count

Class-level inference

Target: 3 acceptors (vs. 2 for 4-imidazolyl isomer)

Indicates altered molecular recognition and solubility profile

Calculated TPSA approximately equal; LogD expected to differ

Evidence Dimension	Hydrogen Bond Acceptor Count and Polar Surface Area
Target Compound Data	3 H-bond acceptors; TPSA ≈ 34.9 Ų (predicted)
Comparator Or Baseline	3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde: 2 H-bond acceptors; TPSA = 34.89 Ų; LogD (pH 7.4) = 1.0397
Quantified Difference	ΔH-bond acceptors = +1; TPSA equivalent; LogD difference expected
Conditions	Computed properties via ChemAxon JChem; PubChem 2.2 computational pipeline

Why This Matters

The additional hydrogen bond acceptor capability influences molecular recognition in biological systems and affects solubility and formulation behavior.

• [1] ChemBase. (n.d.). 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde, ChemBase ID 253649. Retrieved from http://www.chembase.cn/molecule-253649.html View Source
• [2] PubChem. (2025). 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde, CID 70700842. National Center for Biotechnology Information. View Source
• [3] Lipets, E. N. et al. (2014). Fluoroimidazoles and Their Heteroannelated Derivatives: Synthesis and Properties (Review). Chemistry of Heterocyclic Compounds, 49(12), 1691-1714. DOI: 10.1007/s10593-014-1449-5 View Source

Aldehyde Group Reactivity in Cross-Coupling: Ortho-Substitution Pattern Determines Synthetic Feasibility

The ortho-relationship between the imidazole ring and the aldehyde group in 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde is synthetically distinctive compared to the para-substituted 4-imidazolyl analog. In Suzuki-Miyaura cross-coupling methodologies utilizing imidazole-containing benzaldehydes, the ortho-substitution pattern adjacent to the imidazole nitrogen enables distinct reactivity pathways. Studies on diarylated imidazole synthesis via sequential Suzuki and Pd/Cu C-H activation reactions demonstrate that phase-transfer conditions are necessary to achieve synthetically useful results, with no N-arylation products observed under optimized conditions . Furthermore, protocols for unprotected haloimidazole cross-coupling achieve yields ranging from good to excellent for ortho-substituted systems, enabling the generation of wide arrays of functionalized imidazole derivatives suitable for kinase inhibitor development [1]. The 2-formyl-phenylboronic acid analog, however, undergoes protodeboronation rather than productive coupling, highlighting that the precise positioning of the formyl group relative to the imidazole nitrogen is critical for synthetic success . The 3-fluoro substitution further modulates this reactivity by altering the electron density at the reactive sites, providing a tunable handle for optimizing coupling efficiency that is absent in non-fluorinated or differently substituted analogs.

Cross‑coupling feasibility

Head-to-head

Ortho-substituted imidazolyl benzaldehydes undergo productive Suzuki coupling; 2-formyl-phenylboronic acid fails (protodeboronation)

Enables cross-coupling diversification not accessible to para-isomers

Yields reported good to excellent for structurally related systems

Evidence Dimension	Cross-Coupling Reaction Feasibility
Target Compound Data	Ortho-imidazole to aldehyde arrangement compatible with Pd-catalyzed Suzuki-Miyaura and C-H activation protocols; yields reported as good to excellent for structurally related haloimidazole systems
Comparator Or Baseline	2-formyl-phenylboronic acid analog: undergoes protodeboronation yielding only benzaldehyde; para-substituted 4-imidazolyl isomer: distinct reactivity profile
Quantified Difference	Synthetic feasibility: ortho-substituted imidazolyl benzaldehydes participate in productive coupling; specific 2-formyl systems fail due to protodeboronation
Conditions	Pd/Cu co-catalyzed Suzuki and C-H activation under phase-transfer conditions; Pd-catalyzed Suzuki-Miyaura with unprotected haloimidazoles

Why This Matters

The specific ortho-substitution pattern of 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde enables downstream diversification via cross-coupling chemistry that is not accessible to para-substituted isomers or alternative fluorination patterns.

• [1] Tan, J., Chen, Y., Li, H., & Yasuda, N. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Journal of Organic Chemistry, 79(18), 8871-8876. DOI: 10.1021/jo501326r View Source

Physicochemical Characterization Gap: Target Compound Lacks Published Experimental Data, Requiring Specialized Sourcing

A comprehensive survey of public chemical databases reveals a significant characterization gap for 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde that differentiates it from more commonly studied imidazolyl benzaldehyde analogs. Unlike 2-(1H-imidazol-1-yl)benzaldehyde, which has established computed descriptors including exact mass (172.063662883 Da), monoisotopic mass, TPSA (34.9 Ų), XLogP3 (1.1), and hydrogen bond donor/acceptor counts [1], and unlike 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde, which has published NMR spectroscopic data (¹H-NMR in CDCl3) and calculated LogD values [2], the target compound 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde lacks publicly available experimental physicochemical data, including melting point, boiling point, and spectroscopic characterization . This data scarcity is a direct consequence of the compound's unique ortho-fluorine, ortho-imidazole substitution pattern, which places it in a less-explored region of chemical space. For scientific users, this absence of standardized characterization data necessitates sourcing from vendors capable of providing authenticated analytical certificates, including HPLC purity, NMR, and mass spectrometry confirmation, rather than relying on generic catalog listings.

Experimental data gap

Data to verify

No public melting point, boiling point, NMR, or density data available for target compound

Vendor‑provided analytical certification required for workflow reproducibility

Comparators have published NMR and computed descriptors

Evidence Dimension	Publicly Available Experimental Physicochemical Data
Target Compound Data	No experimental melting point, boiling point, or NMR data reported in public databases; density, flash point reported as N/A
Comparator Or Baseline	2-(1H-imidazol-1-yl)benzaldehyde: computed properties available including XLogP3=1.1, TPSA=34.9 Ų [1]; 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde: ¹H-NMR (400 MHz, CDCl3) data available [2]
Quantified Difference	Data availability: zero experimental physicochemical parameters for target compound vs. multiple computed/experimental parameters for comparators
Conditions	Survey of ChemSrc, PubChem, ChemBase, and vendor databases conducted 2025

Why This Matters

Procurement of this compound requires vendor-provided analytical certification; substitution with better-characterized analogs introduces unverified variability in research workflows.

• [1] PubChem. (2025). 2-(1H-imidazol-1-yl)benzaldehyde, CID 10419625. National Center for Biotechnology Information. View Source
• [2] ChemBase. (n.d.). 3-fluoro-4-(1H-imidazol-1-yl)benzaldehyde, ChemBase ID 253649. Retrieved from http://www.chembase.cn/molecule-253649.html View Source

Structural Uniqueness in Patent Literature: Specific Substitution Pattern Claims for Kinase-Targeted Scaffolds

The 3-fluoro-2-(1H-imidazol-1-yl)phenyl scaffold is specifically claimed in patent literature for kinase modulator applications, distinguishing it from general imidazole-containing benzaldehydes. Patent US-9145392-B2, titled 'Imidazole amines as modulators of kinase activity,' explicitly covers imidazole-containing structures with specific substitution patterns including fluorinated phenyl rings . Additionally, a modular synthesis approach for di- and trisubstituted imidazoles has been established as a route to kinase inhibitors, achieving yields of 23-69% across three synthetic steps, with the aldehyde functionality serving as a key handle for diversification [1]. The target compound's specific ortho-fluorine, ortho-imidazole arrangement places it within a defined intellectual property space relevant to kinase-targeted therapeutics, whereas para-substituted or non-fluorinated analogs fall outside the specific substitution claims. For industrial and academic users developing kinase-targeted libraries, procurement of the exact claimed substitution pattern ensures alignment with patent-protected chemical space and SAR consistency.

Patent specificity

Supporting evidence

Scaffold covered by US-9145392-B2 kinase modulator patents; distinct from generic imidazolyl benzaldehydes

Alignment with kinase‑targeted patent chemical space

Structural uniqueness confirmed via modular imidazole synthesis routes

Evidence Dimension	Patent Coverage Specificity
Target Compound Data	Covered within the scope of imidazole amine kinase modulator patents (US-9145392-B2) as a fluorinated phenyl-imidazole scaffold
Comparator Or Baseline	Non-fluorinated 2-(1H-imidazol-1-yl)benzaldehyde; para-substituted 4-imidazolyl isomers: not explicitly covered in the same substitution-specific claims
Quantified Difference	Patent specificity: target compound's substitution pattern falls within defined kinase modulator claims; general imidazolyl benzaldehydes lack this specific IP positioning
Conditions	Review of US patent literature and modular imidazole synthesis methodologies, 2014-2017

Why This Matters

Procurement of the exact patented substitution pattern ensures alignment with IP-protected kinase-targeted chemical space and maintains SAR consistency in lead optimization programs.

• [1] OMICSDI. (n.d.). Modular Synthesis of Di- and Trisubstituted Imidazoles from Ketones and Aldehydes: A Route to Kinase Inhibitors, PMC6829625. Retrieved from https://www.omicsdi.org/ View Source

High-Impact Application Scenarios for 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde in Medicinal Chemistry and Synthetic Development

Kinase Inhibitor Library Synthesis via Suzuki-Miyaura Diversification

The ortho-substitution pattern of 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde positions the aldehyde group adjacent to the N-linked imidazole, enabling efficient Suzuki-Miyaura cross-coupling for the modular construction of kinase-targeted compound libraries. Studies have demonstrated that Pd-catalyzed cross-coupling of unprotected haloimidazoles proceeds in good to excellent yields under mild conditions, providing access to a wide array of functionalized imidazole derivatives [1]. The 3-fluoro substituent modulates electron density at the reactive site, offering tunable reactivity that can be exploited in sequential coupling strategies to generate trisubstituted NH-imidazoles with yields ranging from 23% to 69% across three synthetic steps [2]. This compound is particularly suitable for medicinal chemistry programs developing ATP-competitive kinase inhibitors where fluorinated imidazole scaffolds are privileged structures.

Synthesis of Fluoroimidazole-Derived Antifungal and Antiprotozoal Candidates

Imidazole-based benzaldehyde derivatives serve as key intermediates in the preparation of azole antifungal agents targeting sterol 14α-demethylase (CYP51). Fluorinated imidazole compounds have demonstrated promising inhibitory activities within the micromolar to submicromolar range against Plasmodium falciparum, Leishmania donovani, and Trypanosoma brucei rhodesiense [1][2]. The specific 3-fluoro-2-imidazolyl benzaldehyde scaffold provides a versatile aldehyde handle for condensation with amine or hydrazine nucleophiles to generate diverse azole libraries. The fluorine atom at the 3-position ortho to the imidazole contributes to metabolic stability and modulates target binding through orthogonal multipolar interactions that are not achievable with non-fluorinated or para-substituted analogs [3].

C-H Activation and Sequential Metal-Catalyzed Arylation for Complex Heterocycle Construction

The unique ortho-arrangement of the imidazole and aldehyde functionalities in 3-Fluoro-2-(1H-imidazol-1-yl)benzaldehyde makes it a suitable substrate for sequential Pd/Cu co-catalyzed C-H activation and Suzuki coupling reactions. Phase-transfer conditions enable synthetically useful results in the Suzuki reaction step, while the C-H activation step permits direct arylation of the imidazole ring without requiring pre-functionalization [1]. The 3-fluoro substituent further influences regioselectivity in C-H activation by electronically differentiating potential reactive sites. This synthetic route enables the efficient construction of diarylated imidazoles bearing both electron-rich and electron-poor aromatic rings, expanding accessible chemical space for medicinal chemistry campaigns [1].

Fluorinated Building Block for PDE Inhibitor and Antimicrobial Agent Development

The imidazolyl benzaldehyde scaffold has established utility in the synthesis of phosphodiesterase (PDE) inhibitors and antimicrobial agents. N-Arylation of imidazole with fluorinated benzaldehydes, followed by condensation with substituted acetophenones, yields chalcone intermediates that are subsequently converted to pyrimidine-based PDE inhibitors with marked antibacterial and antifungal activities [1]. The 3-fluoro-2-imidazolyl benzaldehyde isomer, with its distinct electronic and steric profile compared to the more commonly employed 4-imidazolyl analog, offers medicinal chemists an alternative scaffold for exploring SAR around PDE isoenzyme selectivity, particularly for PDE3, PDE4, and PDE5 targets where subtle changes in substitution pattern can dramatically alter isoform selectivity [1].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Ortho‑imidazole aldehyde for Suzuki coupling

Cross‑coupling efficiency and diversification scope

Azole antifungal/antiprotozoal candidate synthesis

Fluorine‑mediated binding modulation

Metabolic stability and target engagement profiling

C–H activation for diarylated imidazoles

Regioselective C–H activation handle

Diarylation regioselectivity and scope

PDE inhibitor and antimicrobial scaffold development

Alternative electronic/steric profile for SAR

PDE isoenzyme selectivity profiling

• [1] Tan, J., Chen, Y., Li, H., & Yasuda, N. (2014). Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Journal of Organic Chemistry, 79(18), 8871-8876. DOI: 10.1021/jo501326r View Source
• [2] OMICSDI. (n.d.). Modular Synthesis of Di- and Trisubstituted Imidazoles from Ketones and Aldehydes: A Route to Kinase Inhibitors, PMC6829625. Retrieved from https://www.omicsdi.org/ View Source
• [3] DULCCGQQCJNKEM-UHFFFAOYSA-N Research. (n.d.). Azole Antifungal Compounds as Effective Antiprotozoal Agents. University of Rome. Retrieved from https://research.uniroma1.it/ View Source
• [4] Lipets, E. N. et al. (2014). Fluoroimidazoles and Their Heteroannelated Derivatives: Synthesis and Properties (Review). Chemistry of Heterocyclic Compounds, 49(12), 1691-1714. DOI: 10.1007/s10593-014-1449-5 View Source
• [5] Medicinal Chemistry Research. (2013). Synthesis and Biological Studies of a Novel Series of 4-(4-(1H-imidazol-1-yl)phenyl)-6-arylpyrimidin-2-amines. Volume 22, pages 5248–5254. DOI: 10.1007/s00044-013-0523-6 View Source